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Compound of Interest

Compound Name:
(4-Fluoro-3-

methylphenyl)methanol

Cat. No.: B1304793 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides detailed, step-by-step

procedures for the proper disposal of (4-Fluoro-3-methylphenyl)methanol, ensuring

laboratory safety and regulatory compliance.

Chemical and Physical Properties
A summary of the key quantitative data for (4-Fluoro-3-methylphenyl)methanol is presented

below. Understanding these properties is crucial for safe handling and disposal.
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Property Value

Molecular Formula C₈H₉FO

Molecular Weight 140.16 g/mol

Appearance
White to off-white solid (based on similar

compounds)

Melting Point
61-62°C (for the structurally similar (2,3,5,6-

tetrafluoro-4-methylphenyl)methanol)[1]

Boiling Point

201.4±35.0 °C (predicted for the structurally

similar (2,3,5,6-tetrafluoro-4-

methylphenyl)methanol)[1]

Density

1.423±0.06 g/cm³ (predicted for the structurally

similar (2,3,5,6-tetrafluoro-4-

methylphenyl)methanol)[1]

Solubility

Insoluble in water; soluble in organic solvents

like benzene and toluene (based on similar

compounds).[1]

XlogP (Predicted) 1.5

Health and Safety Information
(4-Fluoro-3-methylphenyl)methanol is a halogenated organic compound. While specific

toxicity data for this compound is not readily available, it should be handled with the standard

precautions for this chemical class. Halogenated hydrocarbons can be toxic upon inhalation

and ingestion.[1] General hazards for similar compounds include:

Irritation: May cause irritation to the eyes, respiratory system, and skin.[1]

Flammability: Assumed to be a flammable solid. Keep away from ignition sources.

Toxicity: Should be handled in a well-ventilated area or a fume hood to avoid inhalation.[1]

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves, when handling this compound.
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Step-by-Step Disposal Protocol
The proper disposal of (4-Fluoro-3-methylphenyl)methanol is critical to ensure the safety of

laboratory personnel and to prevent environmental contamination. As a halogenated organic

compound, it requires special disposal procedures.

Waste Segregation and Collection
Designated Waste Container: All waste containing (4-Fluoro-3-methylphenyl)methanol
must be collected in a designated "Halogenated Organic Waste" container.[1][2] This is

crucial as halogenated waste is treated differently from non-halogenated organic waste,

often at a higher cost.[3]

Avoid Mixing: Do not mix halogenated waste with non-halogenated organic solvents.[3] Also,

avoid mixing with incompatible materials such as strong acids, bases, or oxidizing agents.

Container Compatibility: Ensure the waste container is made of a material compatible with

the chemical and is in good condition with a secure, threaded cap.[4]

Labeling
Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste" and "Halogenated Organic Waste".[3][4]

Content List: All chemical constituents in the container must be listed with their approximate

percentages. Do not use abbreviations or chemical formulas.[4]

Storage
Satellite Accumulation Area (SAA): Store the sealed waste container in a designated and

well-ventilated Satellite Accumulation Area within the laboratory.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.
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Ignition Sources: Keep the storage area away from sources of ignition such as open flames,

hot surfaces, and direct sunlight.[2]

Disposal of Contaminated Materials
Empty Containers: "Empty" containers that held (4-Fluoro-3-methylphenyl)methanol must

be triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as

halogenated organic waste. After rinsing, the container can be managed for recycling or

disposal according to your institution's guidelines, which may include defacing the label and

puncturing the container to prevent reuse.

Contaminated PPE: Dispose of contaminated gloves, absorbent pads, and other disposable

materials as hazardous waste in a sealed and properly labeled bag or container.

Arranging for Final Disposal
Contact EHS: Do not dispose of (4-Fluoro-3-methylphenyl)methanol down the drain.[2]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and final disposal of the hazardous waste.

Licensed Disposal Facility: The final disposal will be handled by a licensed hazardous waste

management facility, typically through high-temperature incineration.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of (4-
Fluoro-3-methylphenyl)methanol waste.
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Start: (4-Fluoro-3-methylphenyl)methanol Waste Generated

Is it a spill?

Collect in designated 'Halogenated Organic Waste' container

No

Contain spill with inert absorbent material

Yes

Label container with 'Hazardous Waste', contents, and date

Store sealed container in a designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for pickup

Disposal by licensed hazardous waste facility

Collect contaminated material in a sealed, labeled container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of (4-Fluoro-3-
methylphenyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304793#4-fluoro-3-methylphenyl-methanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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